8-Dimethylaminomethyl-7-hydroxy-3-(1-methyl-1H-benzoimidazol-2-yl)-chromen-2-one

• IUPAC Name: 8-[(dimethylamino)methyl]-7-hydroxy-3-(1-methylbenzimidazol-2-yl)chromen-2-one
• InChI: InChI=1S/C20H19N3O3/c1-22(2)11-14-17(24)9-8-12-10-13(20(25)26-18(12)14)19-21-15-6-4-5-7-16(15)23(19)3/h4-10,24H,11H2,1-3H3
• InChI Key: MCDSSBSCEDDJFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CC4=C(C(=C(C=C4)O)CN(C)C)OC3=O
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol

Description

8-Dimethylaminomethyl-7-hydroxy-3-(1-methyl-1H-benzoimidazol-2-yl)-chromen-2-one, also known as DMHBC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

A study by Li et al. (2014) focused on the synthesis and characterization of a new coumarin derivative, 8-Dimethylaminomethyl-7-hydroxy-chromen-2-one, highlighting its crystal structure determined through single-crystal X-ray diffraction. This research provides a foundational understanding of the compound's molecular arrangement and physical properties, which are crucial for further applications in material science and chemistry. The study also delved into quantum chemistry calculations to predict the compound's behavior and interactions at the molecular level, offering insights into its potential reactivity and stability (Li, Huang, Wang, & Liu, 2014).

Fluorescent Properties

The fluorescent properties of similar compounds have been investigated, shedding light on potential applications in sensing and imaging. The fluorescent behavior of such compounds, including their interactions with metals and the consequent effects on fluorescence, is of significant interest. This area of research holds promise for developing new fluorescent probes and materials for biological and environmental sensing applications, where the specific interactions with metal ions can lead to changes in fluorescence, providing a basis for detection and analysis.

Biological and Pharmacological Activities

Research on benzimidazole and chromen derivatives, like the one mentioned in your query, has shown a variety of important biological activities. These compounds have been studied for their potential as kinase inhibitors, anticancer agents, and antimicrobial substances. For example, benzothiazole derivatives have been synthesized and evaluated for their corrosion inhibition efficiency, indicating the potential for applications in material science and engineering to protect metals against corrosion. This aspect of research highlights the diverse applications of such compounds beyond the pharmaceutical realm, encompassing areas like materials science and industrial applications (Hu et al., 2016).